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Compound of Interest

Compound Name: Ampelopsin A

Cat. No.: B1665483 Get Quote

Essential Safety and Handling Guide for
Ampelopsin A
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ampelopsin A (also known as Dihydromyricetin).

Adherence to these procedures is vital for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Ampelopsin A is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation.[1][2] It is considered a potent pharmaceutical ingredient requiring careful

handling.[3] The following PPE is mandatory when handling Ampelopsin A in its powdered

form or in solution.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Safety goggles should meet

the ANSI Z.87.1 1989

standard.[4] A face shield must

be worn over safety glasses

when there is a risk of

splashing or aerosol

generation.[4]

Hand Protection Disposable Nitrile Gloves

Use powder-free disposable

nitrile gloves for incidental

contact.[4][5] For prolonged

handling or when preparing

solutions, consider double-

gloving. Always check the

manufacturer's chemical

resistance guide.[4] Change

gloves immediately upon

contamination.

Respiratory Protection NIOSH-Certified Respirator

A NIOSH-certified respirator

(e.g., N95 or higher) is

required when handling the

powder outside of a certified

chemical fume hood or

biological safety cabinet to

prevent inhalation of airborne

particles.[5] A full respiratory

program, including fit-testing

and training, is essential.[6]

Body Protection
Laboratory Coat and Full

Coverage Clothing

A long-sleeved laboratory coat

should be worn and fully

buttoned.[4] Long pants and

closed-toe, closed-heel shoes

are also required to cover all

exposed skin.[4]
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for safely handling Ampelopsin A from receipt to

use in experimental protocols.

Receiving and Unpacking
Inspection: Upon receipt, visually inspect the shipping container for any signs of damage or

leakage.[6]

Don PPE: Before handling the package, put on the minimum required PPE: a lab coat, safety

glasses, and nitrile gloves.

Unpacking Location: Unpack the container in a designated area, preferably within a chemical

fume hood or a well-ventilated space.[7]

Damaged Packages: If a package is damaged, it should be treated as a spill. Follow your

institution's spill response protocol. Do not open the damaged package and contact your

safety officer.

Storage
Container Integrity: Ensure the primary container is tightly sealed to prevent exposure to air

and moisture.[1]

Storage Conditions: Store Ampelopsin A in a cool, dry, and well-ventilated area, protected

from light.[8] Recommended storage temperature is often -20°C.[8]

Labeling: The container must be clearly labeled with the chemical name, hazard symbols,

and date of receipt.

Weighing and Handling of Powder
Controlled Environment: All handling of powdered Ampelopsin A must be conducted within

a certified chemical fume hood or a powder containment hood to minimize inhalation risk.
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Required PPE: Full PPE is required: safety goggles, face shield, nitrile gloves (double-

gloving recommended), lab coat, and a NIOSH-certified respirator if not in a containment

hood.

Static Control: Take precautionary measures against static discharge, as fine powders can

be susceptible to ignition.[1]

Spill Prevention: Use a disposable weighing paper or boat. Place a plastic-backed absorbent

pad on the work surface to contain any potential spills.[7]

Solution Preparation
Solvent Selection: Ampelopsin A has limited solubility in water but is soluble in solvents like

DMSO and Ethanol.[9]

Preparation Environment: Prepare solutions within a chemical fume hood.

Procedure:

Add the solvent to the weighed Ampelopsin A powder slowly to avoid splashing.

If necessary, gentle warming or sonication can be used to aid dissolution, particularly for

DMSO.[8]

Ensure the solution is fully dissolved before use in experiments.

Labeling: Clearly label the solution container with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

Disposal Plan
Proper disposal of Ampelopsin A and associated waste is critical to prevent environmental

contamination and ensure safety. All disposal must comply with local, state, and federal

regulations.

Contaminated PPE:
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Disposable gloves, absorbent pads, and other contaminated disposable items should be

placed in a designated hazardous waste container.[4]

This waste should be clearly labeled as "Hazardous Chemical Waste."

Empty Containers:

Empty original containers are still considered hazardous.

Triple rinse the empty container with a suitable solvent (e.g., the solvent used for your

solutions).[2]

Collect the rinsate as hazardous chemical waste.[2]

After rinsing, deface the label on the container and dispose of it according to your

institution's guidelines for chemically contaminated glassware or plastic.[2]

Unused Ampelopsin A (Powder):

Unused or expired solid Ampelopsin A must be disposed of as hazardous chemical

waste.

Do not dispose of it in the regular trash or down the drain.

Package and label it clearly for pickup by your institution's environmental health and safety

department.

Aqueous and Solvent-Based Solutions:

Collect all waste solutions containing Ampelopsin A in a designated, sealed, and properly

labeled hazardous waste container.[2]

Do not mix incompatible waste streams.[2]

Never dispose of solutions containing Ampelopsin A down the sanitary sewer.[3]

Quantitative Data
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Property Value Source

Acute Toxicity (Oral LD50,

Mouse)
>5 g/kg [1]

Acute Toxicity (Intraperitoneal

LD50, Mouse)
1,410 mg/kg [1]

Solubility in DMSO ≥5 mg/mL (with warming) [8]

Solubility in Ethanol 64 mg/mL [9]

Solubility in Water Insoluble [9]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Ampelopsin A
in a laboratory setting.
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Caption: Safe handling workflow for Ampelopsin A from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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